Cas no 497172-28-8 (L-Glutamic acid, L-lysyl-L-valyl-L-valyl-)

• Product Name: L-Glutamic acid, L-lysyl-L-valyl-L-valyl-
• CAS No: 497172-28-8
• MF: C₂₁H₃₉N₅O₇
• MW: 473.563665628433
• CID: 1531240
• PubChem ID: 71362501
• Update Time: 2025-04-21

L-Glutamic acid, L-lysyl-L-valyl-L-valyl- Chemical and Physical Properties

Names and Identifiers

• L-Glutamic acid, L-lysyl-L-valyl-L-valyl-
• (2S)-2-[[(2S)-2-[[(2S)-2-[[(2S)-2,6-diaminohexanoyl]amino]-3-methylbutanoyl]amino]-3-methylbutanoyl]amino]pentanedioic acid
• L-Lysyl-L-valyl-L-valyl-L-glutamic acid
• 497172-28-8
• DTXSID50786120

• Inchi： 1S/C21H39N5O7/c1-11(2)16(19(30)24-14(21(32)33)8-9-15(27)28)26-20(31)17(12(3)4)25-18(29)13(23)7-5-6-10-22/h11-14,16-17H,5-10,22-23H2,1-4H3,(H,24,30)(H,25,29)(H,26,31)(H,27,28)(H,32,33)/t13-,14-,16-,17-/m0/s1
• InChI Key： QNGVENBJYXTCPM-OTRWWLKZSA-N
• SMILES： O=C([C@H](C(C)C)NC([C@H](CCCCN)N)=O)N[C@H](C(N[C@H](C(=O)O)CCC(=O)O)=O)C(C)C

Computed Properties

• Exact Mass: 473.28517
• Monoisotopic Mass: 473.28494860g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 33
• Rotatable Bond Count: 16
• Complexity: 684
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -6.9
• Topological Polar Surface Area: 214Ų

Experimental Properties

• PSA: 213.94